1-(2,4-Dichlorobenzoyl)-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: (2,4-dichlorophenyl)-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C13H12Cl2N4OS/c14-9-1-2-10(11(15)7-9)13(20)19-5-3-18(4-6-19)12-8-16-21-17-12/h1-2,7-8H,3-6H2
• InChI Key: QLRHGMIZWMDSMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NSN=C2)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C13H12Cl2N4OS
• Molecular Weight: 343.2 g/mol
• CAS No.: 2097935-09-4

Description

1-(2,4-Dichlorobenzoyl)-4-(1,2,5-thiadiazol-3-yl)piperazine is a useful research compound. Its molecular formula is C13H12Cl2N4OS and its molecular weight is 343.23. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research has shown the synthesis of novel compounds containing the 1,2,5-thiadiazole and piperazine structure, demonstrating significant biological activities. For example, novel 1,3,4-thiadiazole amide compounds containing piperazine were synthesized, indicating inhibitory effects on Xanthomonas campestris pv. oryzae, which suggests potential applications in agricultural microbiology and plant protection (Z. Xia, 2015). Another study synthesized a series of 1,3,4-thiadiazoles, 1,2,4-triazoles, and 1,3,4-oxadiazoles containing the piperazine nucleus, showing moderate antibacterial activity, indicating potential pharmaceutical applications (R. Deshmukh, B. Karale, H. Akolkar, P. Randhavane, 2017).

Antimicrobial and Antiviral Activities

Compounds with the 1,2,5-thiadiazol-3-yl-piperazine structure have been evaluated for their antimicrobial and antiviral activities. For instance, derivatives of this compound class demonstrated selective affinity for 5-HT1A receptors over other types, showcasing potential for neurological applications (A. Sabb, R. Vogel, M. Kelly, Y. Palmer, D. Smith, T. Andree, L. Schechter, 2001). Another study highlighted the synthesis of N-[5-chlorobenzylthio-1,3,4-thiadiazol-2-yl] piperazinyl quinolone derivatives, revealing good antibacterial activity against Gram-positive bacteria, which could lead to new antibacterial agents (A. Foroumadi, Loghman Firoozpour, S. Emami, S. Mansouri, A. H. Ebrahimabadi, A. Asadipour, M. Amini, Nosratollah Saeid-Adeli, A. Shafiee, 2007).

Anticancer Potential

A study on 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents demonstrated the synthesis of new compounds with significant cytotoxicity against cancer cell lines, including HepG2 and MCF-7. These findings suggest potential therapeutic applications in cancer treatment (Rana M. El-Masry, B. M. Essa, A. A. Selim, Soad Z. El-Emam, Khaled O. Mohamed, T. Sakr, H. Kadry, A. Taher, S. M. Abou-Seri, 2022).